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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Direct Blue 67 (C.I. 27925; CAS No. 3354-97-0) is a disazo dye utilized in the textile, paper,

and leather industries.[1] This technical guide provides a comprehensive review of the publicly

available toxicological data for Direct Blue 67. A thorough search of scientific literature and

safety data repositories reveals a significant lack of specific quantitative toxicological studies on

this particular dye. Safety Data Sheets (SDS) for Direct Blue 67 explicitly state "no data

available" for critical toxicological endpoints, including acute toxicity, carcinogenicity, and

ecotoxicity.[2]

In the absence of direct data, this guide addresses the toxicological concerns associated with

the chemical class of azo dyes. The primary concern is the potential for metabolic reduction of

the azo linkages to form aromatic amines, which can be carcinogenic. This guide also outlines

general experimental protocols relevant to the toxicological assessment of such dyes.
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Property Value

CAS Number 3354-97-0

C.I. Number 27925

Molecular Formula C₃₄H₂₄N₅Na₃O₁₂S₃

Molecular Weight 859.75 g/mol

Synonyms Direct Fast Blue 3RL, C.I. Direct Blue 67, B-67

Physical Form Bluish-Red Powder

Solubility Good solubility in water

Source:[1]

Toxicological Data for Direct Blue 67
A comprehensive review of available literature and safety data reveals a notable absence of

specific toxicological studies for Direct Blue 67. The Safety Data Sheet for Direct Blue 67
indicates that no data is available for the following critical endpoints[2]:

Acute toxicity (oral, dermal, inhalation)

Skin corrosion/irritation

Serious eye damage/irritation

Respiratory or skin sensitization

Germ cell mutagenicity

Carcinogenicity

Reproductive toxicity

Specific target organ toxicity (single and repeated exposure)

Aspiration hazard

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cymitquimica.com/cas/3354-97-0/
https://www.benchchem.com/product/b1217340?utm_src=pdf-body
https://www.benchchem.com/product/b1217340?utm_src=pdf-body
https://www.benchchem.com/product/b1217340?utm_src=pdf-body
https://www.echemi.com/sds/trisodium4-hydroxy-5-4-1-hydroxy-6-phenylamino-3-sulphonato-2-naphthylazo-5-methoxy-2-methylphenylazonaphthalene-27-disulphonate-pid_Seven26424.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ecotoxicological Data
Similarly, there is a lack of available data on the ecotoxicological effects of Direct Blue 67. The

SDS reports "no data available" for toxicity to fish, persistence and degradability,

bioaccumulative potential, and mobility in soil.[2]

General Toxicological Concerns for Azo Dyes
While specific data for Direct Blue 67 is unavailable, it is crucial to consider the well-

established toxicological profile of the broader class of azo dyes. A primary concern is their

metabolism within the body. Azo dyes can undergo reductive cleavage of the azo bond (-N=N-),

a reaction catalyzed by azoreductase enzymes present in the liver and intestinal microflora.

This process can release the constituent aromatic amines.[1] The carcinogenicity of some

aromatic amines is a significant health concern.

Metabolic Pathway of Azo Dyes
The metabolic activation of azo dyes is a critical step in their potential toxicity. The following

diagram illustrates the general pathway for the reductive cleavage of an azo dye into its

component aromatic amines.

Azo Dye (-N=N-) Aromatic Amine 1 + 
Aromatic Amine 2

Azoreductases
(Liver, Gut Microbiota)

Click to download full resolution via product page

General metabolic pathway of azo dyes.

Standard Experimental Protocols for Toxicological
Assessment
The toxicological evaluation of a substance like Direct Blue 67 would typically involve a battery

of standardized tests. The following workflow represents a general approach for a subchronic

toxicity study, a common requirement for assessing the safety of industrial chemicals.

Experimental Workflow for a Subchronic Toxicity Study

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1217340?utm_src=pdf-body
https://www.echemi.com/sds/trisodium4-hydroxy-5-4-1-hydroxy-6-phenylamino-3-sulphonato-2-naphthylazo-5-methoxy-2-methylphenylazonaphthalene-27-disulphonate-pid_Seven26424.html
https://www.benchchem.com/product/b1217340?utm_src=pdf-body
https://cymitquimica.com/cas/3354-97-0/
https://www.benchchem.com/product/b1217340?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-study

In-life Phase

Post-life Phase

Analysis

Test Substance Characterization
(Direct Blue 67)

Animal Model Selection
(e.g., Rodents)

Dose Range Finding Studies

Daily Dosing
(e.g., 90 days)

Clinical Observations
(Body weight, food consumption)

Clinical Pathology
(Hematology, biochemistry)

Necropsy & Organ Weights

Histopathology

Statistical Analysis

Final Report
(NOAEL determination)

Click to download full resolution via product page

Typical experimental workflow for a subchronic toxicity study.
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Conclusion
There is a significant data gap in the toxicological profile of Direct Blue 67. No publicly

available studies detail its acute or chronic toxicity, genotoxicity, or carcinogenicity. Based on its

chemical structure as a disazo dye, a primary toxicological concern is the potential for

metabolic conversion to aromatic amines, which may pose a carcinogenic risk. Any future

research or risk assessment of Direct Blue 67 should prioritize in vivo and in vitro studies to

address these data gaps, including assays for mutagenicity (e.g., Ames test) and

carcinogenicity bioassays in rodent models. Until such data becomes available, Direct Blue 67
should be handled with the caution appropriate for a chemical with an uncharacterized

toxicological profile, and exposure should be minimized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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